N~4~-(2,4-dimethoxyphenyl)-1-[6-(4-methylpiperidino)-4-pyrimidinyl]-1H-imidazole-4-carboxamide

• IUPAC Name: N-(2,4-dimethoxyphenyl)-1-[6-(4-methylpiperidin-1-yl)pyrimidin-4-yl]imidazole-4-carboxamide
• InChI: InChI=1S/C22H26N6O3/c1-15-6-8-27(9-7-15)20-11-21(24-13-23-20)28-12-18(25-14-28)22(29)26-17-5-4-16(30-2)10-19(17)31-3/h4-5,10-15H,6-9H2,1-3H3,(H,26,29)
• InChI Key: AILQUAFDCXDHEA-UHFFFAOYSA-N
• Canonical SMILES: CC1CCN(CC1)C2=NC=NC(=C2)N3C=C(N=C3)C(=O)NC4=C(C=C(C=C4)OC)OC
• Molecular Formula: C22H26N6O3
• Molecular Weight: 422.5 g/mol

Description

N~4~-(2,4-dimethoxyphenyl)-1-[6-(4-methylpiperidino)-4-pyrimidinyl]-1H-imidazole-4-carboxamide is a useful research compound. Its molecular formula is C22H26N6O3 and its molecular weight is 422.489. The purity is usually 95%.
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Scientific Research Applications

DNA Recognition and Gene Expression Control

One area of research focuses on the design, synthesis, and biophysical characteristics of polyamides containing imidazole and pyrrole units. These compounds, including those with N-methyl imidazole (Im) and N-methyl pyrrole (Py), are investigated for their ability to form stacked dimers that can specifically target DNA sequences within the minor groove, thereby influencing gene expression. This approach has potential applications in treating diseases such as cancer by controlling the expression of genes involved in disease progression. Studies on synthetic analogs of distamycin, which incorporate N-methylimidazole, have shown these compounds bind to G/C-rich sequences with high specificity, opening avenues for targeted therapeutic interventions (Chavda et al., 2010).

Medicinal Chemistry and Drug Discovery

Another research direction involves systematic modifications of imidazo[1,2-a]pyrimidine derivatives to enhance their pharmacological properties. For instance, efforts to reduce metabolism mediated by aldehyde oxidase (AO) in compounds with an imidazo[1,2-a]pyrimidine moiety have been reported. This work is relevant for developing new drugs with improved stability and efficacy, particularly in contexts like antagonizing the androgen receptor for treating castration-resistant prostate cancer (Linton et al., 2011).

Antiviral and Anticancer Agents

Research on imidazo[1,2-a]pyridines and benzodifuranyl compounds reveals the synthesis of novel derivatives with significant antiviral and anticancer activities. For example, 2-amino-3-substituted-6-[(E)-1-phenyl-2-(N-methylcarbamoyl)vinyl]imidazo[1,2-a]pyridines have been designed and tested as antirhinovirus agents, demonstrating the potential of imidazole derivatives in developing new therapeutic agents for infectious diseases and cancer (Hamdouchi et al., 1999).